Cas no 1207023-34-4 (2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide)

• Product Name: 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide
• CAS No: 1207023-34-4
• MF: C₁₄H₁₅ClN₄O
• MW: 290.748101472855
• CID: 6605091
• PubChem ID: 45496999
• Update Time: 2025-05-19

2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide
• 2-chloro-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]benzamide
• 1207023-34-4
• VU0648616-1
• AKOS024515230
• F5600-0028
• SR-01000923678-1
• 2-chloro-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)benzamide
• 2-chloro-N-{2-[(6-methylpyridazin-3-yl)amino]ethyl}benzamide
• SR-01000923678

• Inchi： 1S/C14H15ClN4O/c1-10-6-7-13(19-18-10)16-8-9-17-14(20)11-4-2-3-5-12(11)15/h2-7H,8-9H2,1H3,(H,16,19)(H,17,20)
• InChI Key： JREGNOADFHFDEV-UHFFFAOYSA-N
• SMILES： C(NCCNC1=NN=C(C)C=C1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 290.0934388g/mol
• Monoisotopic Mass: 290.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide

Comprehensive Overview of 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide (CAS No. 1207023-34-4)

2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide, identified by its CAS number 1207023-34-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a chlorobenzamide moiety with a 6-methylpyridazine derivative, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its structural resemblance to known bioactive molecules.

The synthesis of 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide involves multi-step organic reactions, often starting with the condensation of 2-chlorobenzoic acid derivatives with ethylenediamine intermediates. The incorporation of the 6-methylpyridazin-3-yl group enhances the compound's solubility and binding affinity, which is critical for its interactions with biological targets. Recent studies highlight its role as a potential kinase inhibitor, a class of compounds widely investigated for therapeutic applications in oncology and inflammatory diseases.

In the context of current research trends, CAS 1207023-34-4 aligns with the growing demand for small-molecule modulators in precision medicine. Its structural features allow for targeted interactions with proteins involved in cell signaling, a hot topic in cancer immunotherapy and neurodegenerative disease research. Scientists are also exploring its utility in high-throughput screening assays to identify novel drug candidates, leveraging its unique physicochemical properties.

From a commercial perspective, 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide is available as a research-grade chemical for academic and industrial laboratories. Its stability under standard storage conditions and compatibility with common organic solvents make it a practical choice for experimental workflows. Suppliers often emphasize its ≥95% purity, ensuring reproducibility in biochemical assays. The compound's molecular weight (293.75 g/mol) and logP value (predicted to be ~2.1) further underscore its drug-like characteristics, a key consideration in medicinal chemistry.

Environmental and safety assessments of CAS 1207023-34-4 indicate standard handling protocols for laboratory chemicals, with no extraordinary hazards reported. Researchers are advised to follow Good Laboratory Practices (GLP) when working with this compound, including the use of personal protective equipment. Its non-volatile nature minimizes inhalation risks, though proper ventilation is recommended during weighing procedures.

The future trajectory of 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide research appears promising, particularly in the era of AI-driven drug discovery. Computational models increasingly utilize such compounds as training sets for predicting protein-ligand interactions, reflecting the intersection of synthetic chemistry and machine learning. Patent databases reveal growing intellectual property activity around related structures, signaling commercial potential in niche therapeutic areas.

For researchers sourcing this compound, verification of the CAS registry number 1207023-34-4 is essential to ensure material consistency. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for quality control. The compound's spectral data (e.g., characteristic ¹H NMR peaks at δ 8.2-7.3 ppm for aromatic protons) serve as important identification markers in synthetic workflows.

In summary, 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide represents a versatile scaffold in modern chemical biology. Its balanced properties between lipophilicity and polarity, combined with modular synthetic accessibility, position it as a valuable tool compound for probing biological systems. As the scientific community continues to explore structure-activity relationships in drug design, this molecule's relevance is expected to grow across multiple disciplines.